Cas no 863767-15-1 (Indolo[3,2-b]carbazole-6-carboxylic acid, 12-formyl-5,11-dihydro-)

• Product name: Indolo[3,2-b]carbazole-6-carboxylic acid, 12-formyl-5,11-dihydro-
• CAS No: 863767-15-1
• MF: C₂₀H₁₂N₂O₃
• MW: 328.32088470459
• CID: 4252922
• PubChem ID: 86067737

Indolo[3,2-b]carbazole-6-carboxylic acid, 12-formyl-5,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• Indolo[3,2-b]carbazole-6-carboxylic acid, 12-formyl-5,11-dihydro-
• Malasseziazole C
• 863767-15-1
• Malabetaeziazole C
• 6-formyl-5,11-dihydroindolo(3,2-b)carbazole-12-carboxylic acid
• 12-Formyl-5H,11H-indolo[3,2-b]carbazole-6-carboxylate
• 6-formyl-5,11-dihydroindolo[3,2-b]carbazole-12-carboxylic acid
• CHEBI:223989
• 6-ormyl-5,11-dihydroindolo[3,2-b]carbazole-12-carboxylic acid
• SCHEMBL24115417
• 12-Formyl-5H,11H-indolo(3,2-b)carbazole-6-carboxylate

• Inchi： InChI=1S/C20H12N2O3/c23-9-12-15-10-5-1-3-7-13(10)22-19(15)17(20(24)25)16-11-6-2-4-8-14(11)21-18(12)16/h1-9,21-22H,(H,24,25)
• InChI Key： ZUEZOQULQLAXBW-UHFFFAOYSA-N
• SMILES： OC(=O)c1c2[nH]c3ccccc3c2c(C=O)c2[nH]c3ccccc3c12

Computed Properties

• Exact Mass: 328.08479225Da
• Monoisotopic Mass: 328.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.821
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles